3-(1,1-Dioxido-1,2-thiazinan-2-yl)-4-methylaniline

• IUPAC Name: 3-(1,1-dioxothiazinan-2-yl)-4-methylaniline
• InChI: InChI=1S/C11H16N2O2S/c1-9-4-5-10(12)8-11(9)13-6-2-3-7-16(13,14)15/h4-5,8H,2-3,6-7,12H2,1H3
• InChI Key: CZVVSKKWSIWPPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)N2CCCCS2(=O)=O
• Molecular Formula: C11H16N2O2S
• Molecular Weight: 240.32 g/mol

Description

The compound “3-(1,1-Dioxido-1,2-thiazinan-2-yl)-4-methylbenzoic acid” is a chemical with the CAS Number 927996-01-8. It has a molecular weight of 269.32. Another similar compound is “3-(1,1-Dioxido-1,2-thiazinan-2-yl)benzoic acid” with the CAS Number 53324-51-9. It has a molecular weight of 255.29.

Molecular Structure Analysis

The molecular formula of “Methyl 3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoate” is C12H15NO4S. The InChI code is InChI=1S/C12H15NO4S/c1-17-12(14)10-5-4-6-11(9-10)13-7-2-3-8-18(13,15)16/h4-6,9H,2-3,7-8H2,1H3.

Physical And Chemical Properties Analysis

The molecular weight of “Methyl 3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoate” is 269.32 g/mol. It has a topological polar surface area of 72.1 Ų. The compound has 0 hydrogen bond donors, 5 hydrogen bond acceptors, and 3 rotatable bonds.

Scientific Research Applications

Chemistry and Synthesis of Thiazinane Derivatives

3-(1,1-Dioxido-1,2-thiazinan-2-yl)-4-methylaniline belongs to the class of thiazinanes, a group of heterocyclic compounds. Thiazinane derivatives have been studied for their potential in disease treatment. For example, 1,1-dioxido-1,2-thiazinan-1,6-naphthyridine has shown anti-HIV activity, indicating potential as an anti-AIDS treatment (Hassan et al., 2020).

Biological Activity and Drug Synthesis

A novel series of biologically active thiazinane derivatives, such as 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, have been synthesized. These compounds exhibited preliminary antibacterial and DPPH radical scavenging activities (Zia-ur-Rehman et al., 2009).

Toxicological Evaluation for Food and Beverage Applications

Certain thiazinane derivatives, like 3-((4-amino-2,2-dioxido-1H-benzo[c][1,2,6]thiadiazin-5-yl)oxy)-2,2-dimethyl-N-propylpropanamide, have been evaluated for their safety in food and beverage applications. These compounds exhibited minimal oxidative metabolism, low absorption, rapid elimination, and no genotoxic concerns in rat studies (Arthur et al., 2015).

Antimicrobial Agents

Thiazinane derivatives like 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl, 1,2-benzothiazine-3-carbohydrazide 1,1-dioxides show moderate to significant anti-microbial (anti-bacterial and anti-fungal) activities. Compounds with greater lipophilicity, such as N-methyl analogues, displayed higher anti-bacterial activities (Ahmad et al., 2011).

Synthesis for Potential Biological Activity

The synthesis of thiazinane derivatives, such as 3-hydroxy-N-(4-oxo-2-phenyl-1,3-thiazinan-3-yl)-8-(trifluoromethyl)quinoline-2-carboxamide, has been explored. These compounds demonstrated significant antibacterial, antitubercular, and antimalarial activities in in vitro evaluations (Umamatheswari & Sankar, 2017).

Safety and Hazards

The safety information for “3-(1,1-Dioxido-1,2-thiazinan-2-yl)-4-methylbenzoic acid” indicates that it should be stored at 4°C.